Cas no 2098115-18-3 (Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone)

Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone is a specialized heterocyclic compound featuring both azetidine and difluoropyrrolidine moieties linked via a methanone bridge. Its structural complexity, including the ethoxymethyl substituent and geminal difluorination, enhances its potential as a versatile intermediate in medicinal chemistry. The presence of fluorine atoms improves metabolic stability and binding affinity, making it valuable for drug discovery, particularly in targeting enzymes or receptors requiring rigid, polar motifs. The azetidine ring contributes to conformational constraint, while the pyrrolidine scaffold offers synthetic flexibility. This compound is suited for applications in peptidomimetics and bioactive molecule development, where precise stereochemistry and fluorination are critical for optimizing pharmacokinetic properties.
Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone structure
2098115-18-3 structure
Product Name:Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone
CAS No:2098115-18-3
MF:C11H18F2N2O2
MW:248.269629955292
CID:4776308
Update Time:2025-10-29

Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone
    • azetidin-3-yl-[2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl]methanone
    • Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone
    • Inchi: 1S/C11H18F2N2O2/c1-2-17-6-9-3-11(12,13)7-15(9)10(16)8-4-14-5-8/h8-9,14H,2-7H2,1H3
    • InChI Key: KVKKNBFTSPMSNP-UHFFFAOYSA-N
    • SMILES: FC1(CN(C(C2CNC2)=O)C(COCC)C1)F

Computed Properties

  • Exact Mass: 248.13363415 g/mol
  • Monoisotopic Mass: 248.13363415 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 41.6
  • Molecular Weight: 248.27

Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone Pricemore >>

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TRC
A283521-100mg
Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone
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$ 95.00 2022-06-08
TRC
A283521-500mg
Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone
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$ 365.00 2022-06-08
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$ 570.00 2022-06-08
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Additional information on Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone

Research Brief on Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone (CAS: 2098115-18-3)

In recent years, the compound Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone (CAS: 2098115-18-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine and difluoropyrrolidine moieties, has shown promising potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The following brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current research landscape.

The primary focus of recent studies has been on the synthesis and pharmacological evaluation of Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity of the compound. The structural features of this molecule, such as the difluoropyrrolidine ring, are believed to enhance its metabolic stability and bioavailability, making it an attractive candidate for further drug development.

Pharmacological studies have explored the compound's potential as a modulator of specific biological targets. Preliminary in vitro and in vivo assays have demonstrated its efficacy in inhibiting key enzymes and receptors implicated in inflammatory and neurodegenerative diseases. For instance, recent findings suggest that the compound exhibits selective binding affinity towards certain kinase enzymes, which play a critical role in cellular signaling pathways. These findings underscore its potential as a lead compound for the development of kinase inhibitors.

In addition to its therapeutic potential, researchers have also investigated the compound's safety profile and pharmacokinetic properties. Early-stage toxicology studies indicate that Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone exhibits a favorable safety margin, with minimal adverse effects observed in preclinical models. Furthermore, its pharmacokinetic parameters, such as absorption, distribution, metabolism, and excretion (ADME), have been characterized, providing valuable insights for future formulation and dosing strategies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as scalability of synthesis, optimization of drug-like properties, and identification of precise molecular targets require further investigation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this research into clinical applications.

In conclusion, Azetidin-3-yl(2-(ethoxymethyl)-4,4-difluoropyrrolidin-1-yl)methanone (CAS: 2098115-18-3) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its demonstrated biological activity, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be essential to fully realize its potential in addressing unmet medical needs.

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